Cas no 74636-05-8 ((1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one)

• Product Name: (1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one
• CAS No: 74636-05-8
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 575890
• Update Time: 2024-03-01

(1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one Chemical and Physical Properties

Names and Identifiers

• Naphth[2,3-b]oxiren-2(1aH)-one,octahydro-4-hydroxy-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-,(1aR,2aR,4S,6aR,7S,7aR)-
• (1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-4β-hydroxy-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one
• Naphth[2,3-b]oxiren-2(1aH)-one,octahydro-4-hydroxy-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-, [1aR-(1aa,2aa,4b,6ab,7b,7aa)]-
• Uvidin B
• CID 102090462

• Inchi： 1S/C15H24O4/c1-13(2)9(17)5-6-14(3)8(7-16)15(4)12(19-15)10(18)11(13)14/h8-9,11-12,16-17H,5-7H2,1-4H3/t8-,9+,11-,12+,14-,15-/m1/s1
• InChI Key： YPCORLCLAAQRFS-YJYFNAJYSA-N
• SMILES： O1[C@H]2C([C@@H]3C(C)(C)[C@H](CC[C@]3(C)[C@@H](CO)[C@@]12C)O)=O

Computed Properties

• Exact Mass: 268.167
• Monoisotopic Mass: 268.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 0.749

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes